1-(2-Azidoethyl)-4-(1,1-difluoroethyl)piperidine

• IUPAC Name: 1-(2-azidoethyl)-4-(1,1-difluoroethyl)piperidine
• InChI: InChI=1S/C9H16F2N4/c1-9(10,11)8-2-5-15(6-3-8)7-4-13-14-12/h8H,2-7H2,1H3
• InChI Key: VHZIKAWUEIRITP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(CC1)CCN=[N+]=[N-])(F)F
• Molecular Formula: C9H16F2N4
• Molecular Weight: 218.25 g/mol

Description

1-(2-Azidoethyl)-4-(1,1-difluoroethyl)piperidine, also known as 2-AEP, is a synthetic compound used in a variety of scientific applications. It is a colorless, water-soluble compound with a molecular weight of 162.11 g/mol. 2-AEP is a derivative of piperidine, and is a fluorinated alkyl azide. It is used as a reagent in organic synthesis and as a precursor to other compounds. It is also used in the production of pharmaceuticals, agrochemicals, and other compounds.

Scientific Research Applications

Synthesis and Biological Activity

The compound 1-(2-Azidoethyl)-4-(1,1-difluoroethyl)piperidine appears to be a part of a broader class of chemicals studied for their potential biological activities. For instance, 3,5-bis(arylidene)piperidin-4-ones, containing a 2-azidoethyl group, were synthesized and exhibited high antitumor activity. These compounds, particularly N-(2-azidoethyl)-3,5-bis(3-pyridylidene)piperidin-4-one, showed potent cytotoxicity towards various human tumor cell lines, suggesting their relevance in designing new antitumor agents (Bykhovskaya et al., 2017).

Chemical Synthesis and Catalysis

The structural motif of 1-(2-Azidoethyl)-4-(1,1-difluoroethyl)piperidine is significant in pharmaceutical synthesis. For instance, compounds like Fluspirilen and Penfluridol, containing a piperidine moiety, were synthesized through a key intermediate that involved the catalyzed hydroformylation of related compounds. This process underscores the importance of piperidine structures in synthesizing neuroleptic agents (Botteghi et al., 2001).

Structural Studies and Stereodynamics

Stereodynamic behavior of compounds like 1-(trifluoromethylsulfonyl)piperidine was studied through various spectroscopies, indicating the complex interactions and preferred conformations of these molecules. Such studies provide insights into the structural preferences and potential reactivity of piperidine derivatives, aiding in drug design and synthesis (Shainyan et al., 2008).

Novel Synthetic Approaches

The structural framework of piperidine is pivotal in medicinal chemistry, leading to novel synthetic approaches for various derivatives. Methods like a one-pot synthesis of piperidin-4-ols via sequential gold-catalyzed cyclization, chemoselective reduction, and spontaneous Ferrier rearrangement have broadened the scope of synthesizing substituted piperidines, showcasing the versatility and significance of the piperidine ring in drug development and chemical synthesis (Cui et al., 2010).